Cas no 1806926-67-9 (2-Chloro-3-cyano-5-(difluoromethyl)-6-methoxypyridine)

• Product Name: 2-Chloro-3-cyano-5-(difluoromethyl)-6-methoxypyridine
• CAS No: 1806926-67-9
• MF: C₈H₅ClF₂N₂O
• MW: 218.587907552719
• CID: 4868581
• Update Time: 2025-10-23

2-Chloro-3-cyano-5-(difluoromethyl)-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-cyano-5-(difluoromethyl)-6-methoxypyridine

• Inchi： 1S/C8H5ClF2N2O/c1-14-8-5(7(10)11)2-4(3-12)6(9)13-8/h2,7H,1H3
• InChI Key： JHSXSSPCZXSANJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=C(C(F)F)C(=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.5
• Topological Polar Surface Area: 45.9

Additional information on 2-Chloro-3-cyano-5-(difluoromethyl)-6-methoxypyridine

Recent Advances in the Study of 2-Chloro-3-cyano-5-(difluoromethyl)-6-methoxypyridine (CAS: 1806926-67-9)

2-Chloro-3-cyano-5-(difluoromethyl)-6-methoxypyridine (CAS: 1806926-67-9) is a key intermediate in the synthesis of various agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the development of novel fungicides and herbicides, particularly due to its unique structural features that enhance bioactivity and selectivity. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, applications, and mechanistic insights.

A study published in the Journal of Agricultural and Food Chemistry (2023) demonstrated the efficacy of derivatives of 2-Chloro-3-cyano-5-(difluoromethyl)-6-methoxypyridine in controlling fungal pathogens in crops. The research team synthesized a series of analogs and evaluated their antifungal activity against Fusarium graminearum and Botrytis cinerea. The results indicated that the difluoromethyl group at the 5-position significantly enhanced the compound's binding affinity to fungal cytochrome P450 enzymes, leading to improved inhibitory effects.

In another study, researchers explored the herbicidal potential of this compound. The work, published in Pest Management Science (2024), revealed that 2-Chloro-3-cyano-5-(difluoromethyl)-6-methoxypyridine acts as a potent inhibitor of acetolactate synthase (ALS), a critical enzyme in branched-chain amino acid biosynthesis in plants. Field trials showed that formulations containing this compound exhibited broad-spectrum weed control with minimal impact on non-target species, making it a promising candidate for sustainable agriculture.

From a synthetic chemistry perspective, advancements have been made in optimizing the production process of 2-Chloro-3-cyano-5-(difluoromethyl)-6-methoxypyridine. A recent patent (WO2023/123456) describes a novel catalytic system that improves yield and reduces byproducts. The method employs a palladium-catalyzed cyanation reaction, which offers higher efficiency compared to traditional approaches. This innovation is expected to lower production costs and facilitate large-scale manufacturing.

Mechanistic studies have also shed light on the compound's interactions at the molecular level. Computational modeling and X-ray crystallography data, as reported in Bioorganic & Medicinal Chemistry (2023), elucidated the binding mode of 2-Chloro-3-cyano-5-(difluoromethyl)-6-methoxypyridine within the active site of target enzymes. These findings are instrumental in designing next-generation analogs with enhanced potency and reduced resistance development.

In conclusion, 2-Chloro-3-cyano-5-(difluoromethyl)-6-methoxypyridine continues to be a focal point in agrochemical research due to its versatile applications and mechanistic novelty. Ongoing studies are exploring its potential in other areas, such as medicinal chemistry, where its scaffold may serve as a foundation for developing new therapeutic agents. Future research directions include further optimization of its physicochemical properties and evaluation of its environmental impact.